2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide

• IUPAC Name: 2-(2-benzylsulfanylpropanoylamino)-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C25H26N2O2S/c1-18(21-13-7-4-8-14-21)26-25(29)22-15-9-10-16-23(22)27-24(28)19(2)30-17-20-11-5-3-6-12-20/h3-16,18-19H,17H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: RUVSDHQPXGTTNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2NC(=O)C(C)SCC3=CC=CC=C3
• Molecular Formula: C25H26N2O2S
• Molecular Weight: 418.6 g/mol

Description

2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide, also known as BPTES, is a small molecule inhibitor of glutaminase. Glutaminase is an enzyme that catalyzes the conversion of glutamine to glutamate, an important neurotransmitter in the brain. BPTES has been found to be effective in inhibiting glutaminase activity in various cancer cells, making it a promising candidate for cancer therapy.

Mechanism of Action

2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide works by binding to the active site of glutaminase, inhibiting its activity. Glutaminase is required for the conversion of glutamine to glutamate, which is an important neurotransmitter in the brain. By inhibiting glutaminase activity, 2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide reduces the levels of glutamate in the brain, which can have a number of beneficial effects.
Biochemical and Physiological Effects:
2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce the levels of glutamate in the brain, and improve the survival of animals with cancer. 2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide has also been found to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide in lab experiments is that it is a small molecule inhibitor, which makes it easy to use and manipulate in experiments. However, 2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide has some limitations as well. It has been found to have low solubility in water, which can make it difficult to use in certain experiments. Additionally, 2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide has been found to have some toxicity in animals, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide. One area of future research is to better understand the mechanism of action of 2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide and how it interacts with glutaminase. Another area of research is to explore the potential use of 2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, there is a need for more research on the toxicity of 2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide and its potential side effects in humans. Overall, 2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide has the potential to be an important tool in the fight against cancer and other diseases, but more research is needed to fully understand its potential and limitations.

Scientific Research Applications

2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide has been extensively studied for its potential use in cancer therapy. It has been found to be effective in inhibiting the growth of various cancer cells, including breast, lung, and prostate cancer cells. 2-{[2-(benzylthio)propanoyl]amino}-N-(1-phenylethyl)benzamide works by inhibiting the activity of glutaminase, which is required for the growth and survival of cancer cells.